2-(Difluoromethyl)-5-(trifluoromethyl)benzoic acid
Description
Synthesis Analysis
- Condensation with CF3CN : Diamines or amino (thio)phenols react with in situ generated CF3CN, leading to the formation of 2-trifluoromethyl benzimidazoles, benzoxazoles, and benzothiazoles in good to excellent yields. The reaction proceeds via nucleophilic addition of trifluoroacetonitrile to the amino group of the diamine derivatives, followed by intramolecular cyclization .
- Copper-Mediated Three-Component Reaction : o-Iodoanilines, anilines, and ethyl trifluoropyruvate undergo a copper-mediated three-component reaction, yielding various 2-trifluoromethylbenzimidazole products .
Molecular Structure Analysis
The molecular structure of 2-(Difluoromethyl)-5-(trifluoromethyl)benzoic acid consists of a benzene ring substituted with a difluoromethyl group (CF2H) at position 2 and a trifluoromethyl group (CF3) at position 5 on the benzoic acid moiety .
Chemical Reactions Analysis
- Difluoromethylation : The compound can participate in difluoromethylation reactions, where the CF2H group is introduced into other molecules. Various methods exist for constructing C(sp2)–CF2H and C(sp3)–CF2H bonds, including metal-based processes and Minisci-type radical chemistry .
Physical And Chemical Properties Analysis
Safety and Hazards
properties
IUPAC Name |
2-(difluoromethyl)-5-(trifluoromethyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5F5O2/c10-7(11)5-2-1-4(9(12,13)14)3-6(5)8(15)16/h1-3,7H,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IOYFESPFASDOEI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)C(=O)O)C(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5F5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Difluoromethyl)-5-(trifluoromethyl)benzoic acid | |
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